3-Ethylpentan-1-amine
Overview
Description
3-Ethylpentan-1-amine is a chemical compound with the CAS Number: 66643-81-0 . It has a molecular weight of 115.22 and is typically stored at room temperature . It is a liquid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-ethyl-1-pentanamine . The InChI code for this compound is 1S/C7H17N/c1-3-7(4-2)5-6-8/h7H,3-6,8H2,1-2H3 . This indicates that the compound has 7 carbon atoms, 17 hydrogen atoms, and 1 nitrogen atom.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The predicted boiling point is 143.7±8.0 °C, and the predicted density is 0.777±0.06 g/cm3 . The predicted pKa is 10.72±0.13, indicating that it can act as a base .Scientific Research Applications
Medicinal Chemistry and Synthesis
In the field of medicinal chemistry, compounds like bicyclo[1.1.1]pentan-1-amine, a derivative of 3-ethylpentan-1-amine, have shown significant importance. Goh et al. (2014) described a new synthetic route for bicyclo[1.1.1]pentan-1-amine, highlighting its potential as a unique and important moiety in medicinal chemistry (Goh et al., 2014).
Hydrochloride Synthesis
Zhang Ping-rong (2009) explored the synthesis of 2-alkoxypentan-3-amine hydrochloride, a closely related compound, demonstrating its relevance as a medical intermediate (Zhang Ping-rong, 2009).
CO2 Capture
Nwaoha et al. (2019) investigated the use of novel amine solvent blends, including 1,5-diamino-2-methylpentane, for CO2 capture from water-gas shift process plants. This study underscores the potential of amines in environmental applications (Nwaoha et al., 2019).
Pheromone Research
Castracani et al. (2008) identified 3-ethyl-4-methylpentanol as a component of the sex pheromone in certain ant species, indicating the role of similar amines in chemical communication and insect behavior (Castracani et al., 2008).
Plant Immunity
Song et al. (2015) reported that 3-pentanol, related to this compound, can induce plant systemic resistance against bacterial pathogens. This suggests the potential of amines in agriculture and plant protection (Song et al., 2015).
Material Chemistry
Froidevaux et al. (2016) discussed the synthesis of biobased amines, including their use as building blocks in material chemistry, highlighting the growing interest in sustainable and biobased materials (Froidevaux et al., 2016).
Safety and Hazards
3-Ethylpentan-1-amine is classified as a dangerous compound. It is highly flammable and can cause serious eye irritation. It may also cause respiratory irritation and drowsiness or dizziness . Precautionary measures should be taken when handling this compound, including avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
3-ethylpentan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17N/c1-3-7(4-2)5-6-8/h7H,3-6,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICXOGAOKYGLFHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001347580 |
Source
|
| Record name | 3-Ethyl-1-pentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001347580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
66643-81-0 |
Source
|
| Record name | 3-Ethyl-1-pentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001347580 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethylpentan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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